![molecular formula C17H13FN4O3S B2962237 N-(4-(2-((3-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide CAS No. 946337-02-6](/img/structure/B2962237.png)
N-(4-(2-((3-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(2-((3-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H13FN4O3S and its molecular weight is 372.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Selective Kinase Inhibitors
Compounds structurally related to the one have been explored for their potential as selective inhibitors of kinases, such as the Met kinase superfamily. One study detailed the discovery of a selective and orally efficacious inhibitor demonstrating complete tumor stasis in a Met-dependent human gastric carcinoma xenograft model following oral administration. This suggests the potential of structurally related compounds in cancer therapy due to their selective inhibition properties (Schroeder et al., 2009).
Fluorescence Origins in Carbon Dots
Research into carbon dots (CDs) with high fluorescence quantum yield identified specific organic fluorophores, including derivatives similar to the compound of interest, as the main ingredients and fluorescence origins of N,S-CDs. This finding expands the applications of carbon dots in fields requiring fluorescent materials, such as bioimaging and sensors (Shi et al., 2016).
Antimicrobial and Antituberculosis Activity
Thiazole derivatives, sharing core structural motifs with the compound of interest, have been synthesized and evaluated for their antimicrobial and antituberculosis activity. One study highlighted the design and synthesis of thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors, showing significant activity and offering a potential new approach to treating tuberculosis (Jeankumar et al., 2013).
Synthesis and Characterization for Medical Applications
Several studies have focused on the synthesis and characterization of compounds with structural similarity for potential medical applications. These include exploring the antimicrobial, antilipase, and antiurease activities of hybrid molecules containing penicillanic or cephalosporanic acid moieties (Başoğlu et al., 2013), and the development of novel Mycobacterium tuberculosis GyrB inhibitors (Jeankumar et al., 2013).
Properties
IUPAC Name |
N-[4-[2-(3-fluoroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN4O3S/c18-11-2-1-3-12(6-11)20-15(24)7-13-9-26-17(21-13)22-16(25)10-4-5-14(23)19-8-10/h1-6,8-9H,7H2,(H,19,23)(H,20,24)(H,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHDLNGNBYRWACX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=O)CC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.